![molecular formula C17H10Cl4N2 B2485545 4,6-Bis(3,5-dichlorophenyl)-2-methylpyrimidine CAS No. 1030380-50-7](/img/structure/B2485545.png)
4,6-Bis(3,5-dichlorophenyl)-2-methylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,6-Bis(3,5-dichlorophenyl)-2-methylpyrimidine, also known as 4,6-Bis-MCP, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound composed of a pyrimidine ring with two 3,5-dichlorophenyl substituents and a 2-methyl substituent. 4,6-Bis-MCP has been used to study the structure and function of proteins, enzymes, and other biomolecules. It is also used in laboratory experiments to study the effects of drugs and other chemicals on living cells.
Scientific Research Applications
- The unique combination of the fluorine atom’s physicochemical properties and the pyridine moiety contributes to their biological activity .
- BDCMP serves as an intermediate in the synthesis of other valuable compounds. For instance, it can be used to create 1,3,5-triazine-containing 2-pyrazoline derivatives, which have diverse applications .
- Researchers have explored BDCMP derivatives for their properties in functional materials. For example, a near-infrared thermally activated delayed fluorescence (NIR TADF) fluorophore was designed using a boron difluoride curcuminoid derivative with amplified BDCMP .
Agrochemicals and Crop Protection
Intermediate Synthesis
Functional Materials
properties
IUPAC Name |
4,6-bis(3,5-dichlorophenyl)-2-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Cl4N2/c1-9-22-16(10-2-12(18)6-13(19)3-10)8-17(23-9)11-4-14(20)7-15(21)5-11/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTGFEBOHSVVMNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)C2=CC(=CC(=C2)Cl)Cl)C3=CC(=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Cl4N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Bis(3,5-dichlorophenyl)-2-methylpyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.